Cas no 2089334-51-8 (5-Chloro-2-(methylthio)-4-(trifluoromethyl)pyrimidine)

• Product Name: 5-Chloro-2-(methylthio)-4-(trifluoromethyl)pyrimidine
• CAS No: 2089334-51-8
• MF: C₆H₄ClF₃N₂S
• MW: 228.6226
• CID: 5084264
• PubChem ID: 54083131
• Update Time: 2024-11-08

5-Chloro-2-(methylthio)-4-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(methylthio)-4-(trifluoromethyl)pyrimidine
• 5-chloro-2-(methylsulfanyl)-4-(trifluoromethyl)pyrimidine
• CS-0526917
• SCHEMBL20839187
• 5-chloro-2-methylsulfanyl-4-(trifluoromethyl)pyrimidine
• IRPJOYRKSXBYBE-UHFFFAOYSA-N
• 2089334-51-8
• F75106
• BS-53345

• Inchi： 1S/C6H4ClF3N2S/c1-13-5-11-2-3(7)4(12-5)6(8,9)10/h2H,1H3
• InChI Key： IRPJOYRKSXBYBE-UHFFFAOYSA-N
• SMILES： ClC1=C([H])N=C(N=C1C(F)(F)F)SC([H])([H])[H]

Computed Properties

• Exact Mass: 227.9735815g/mol
• Monoisotopic Mass: 227.9735815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 51.1